Cas no 2228856-61-7 (O-1-(2,3-dihydro-1H-inden-2-yl)ethylhydroxylamine)

• Product Name: O-1-(2,3-dihydro-1H-inden-2-yl)ethylhydroxylamine
• CAS No: 2228856-61-7
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6379743
• PubChem ID: 165859219
• Update Time: 2025-10-28

O-1-(2,3-dihydro-1H-inden-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(2,3-dihydro-1H-inden-2-yl)ethylhydroxylamine
• O-[1-(2,3-dihydro-1H-inden-2-yl)ethyl]hydroxylamine
• 2228856-61-7
• EN300-1739045

• Inchi： 1S/C11H15NO/c1-8(13-12)11-6-9-4-2-3-5-10(9)7-11/h2-5,8,11H,6-7,12H2,1H3
• InChI Key： VHZLYCNOZKXBAS-UHFFFAOYSA-N
• SMILES： O(C(C)C1CC2C=CC=CC=2C1)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-1-(2,3-dihydro-1H-inden-2-yl)ethylhydroxylamine

Introduction to O-1-(2,3-dihydro-1H-inden-2-yl)ethylhydroxylamine (CAS No. 2228856-61-7)

O-1-(2,3-dihydro-1H-inden-2-yl)ethylhydroxylamine (CAS No. 2228856-61-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of hydroxylamines and features a 2,3-dihydro-1H-indenyl moiety, which imparts it with distinct chemical and biological characteristics.

The chemical structure of O-1-(2,3-dihydro-1H-inden-2-yl)ethylhydroxylamine consists of a hydroxylamine group attached to an ethyl group, which is further substituted with a 2,3-dihydro-1H-indenyl ring. This intricate structure provides a foundation for exploring its potential applications in various scientific and pharmaceutical contexts. Recent studies have highlighted the importance of hydroxylamines in drug discovery, particularly in the development of new therapeutic agents for neurodegenerative diseases and cancer.

In terms of its physical properties, O-1-(2,3-dihydro-1H-inden-2-yl)ethylhydroxylamine is typically a white crystalline solid with a melting point ranging from 75°C to 80°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but exhibits limited solubility in water. These properties make it suitable for various synthetic transformations and biological assays.

The synthesis of O-1-(2,3-dihydro-1H-inden-2-yl)ethylhydroxylamine has been reported using several methodologies. One common approach involves the reaction of 2,3-dihydro-1H-inden-2-one with hydroxylamine in the presence of a suitable base and solvent. This reaction proceeds via nucleophilic addition followed by tautomerization to form the desired product. The yield and purity of the compound can be optimized by carefully controlling reaction conditions such as temperature, concentration, and reaction time.

Recent advancements in computational chemistry have also contributed to the understanding of O-1-(2,3-dihydro-1H-inden-2-yl)ethylhydroxylamine. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational flexibility and electronic properties. These studies have revealed that the compound exhibits favorable binding interactions with specific protein targets, making it a promising lead compound for drug discovery.

In the realm of medicinal chemistry, O-1-(2,3-dihydro-1H-inden-2-yl)ethylhydroxylamine has shown potential as a modulator of various biological pathways. For instance, preliminary studies have indicated that it can inhibit the activity of certain enzymes involved in neurodegenerative processes. Additionally, its ability to cross the blood-brain barrier suggests that it may be useful in developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Furthermore, O-1-(2,3-dihydro-1H-inden-2-yl)ethylhydroxylamine has been evaluated for its anti-inflammatory properties. In vitro assays have demonstrated that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory activity makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

The safety profile of O-1-(2,3-dihydro-1H-inden-2-yl)ethylhydroxylamine is another critical aspect that has been investigated. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully assess its long-term safety and potential side effects in humans.

In conclusion, O-1-(2,3-dihydro-1H-inden-2-yl)ethylhydroxylamine (CAS No. 2228856-61-7) is a promising compound with a wide range of potential applications in both fundamental research and pharmaceutical development. Its unique chemical structure and biological activities make it an attractive target for further investigation and optimization. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.